Cas no 1198287-33-0 (2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride)

• Product Name: 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride
• CAS No: 1198287-33-0
• MF: C₁₃H₁₇ClFNO₂
• MW: 273.730986356735
• MDL: MFCD12408516
• CID: 4786087
• Update Time: 2025-10-28

2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride
• methyl 2-fluoro-4-piperidin-4-ylbenzoate;hydrochloride

• MDL： MFCD12408516
• Inchi： 1S/C13H16FNO2.ClH/c1-17-13(16)11-3-2-10(8-12(11)14)9-4-6-15-7-5-9;/h2-3,8-9,15H,4-7H2,1H3;1H
• InChI Key： SLEFBQQFZUKVRS-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C(=O)OC)C=CC(=C1)C1CCNCC1

Computed Properties

• Exact Mass: 273.0931846 g/mol
• Monoisotopic Mass: 273.0931846 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.73
• Topological Polar Surface Area: 38.3

Additional information on 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride

Comprehensive Overview of 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride (CAS No. 1198287-33-0)

2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride (CAS No. 1198287-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and benzoic acid ester structure, is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, owing to its versatile chemical properties.

The molecular structure of 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride features a fluorine substituent, which enhances its reactivity and binding affinity in biological systems. This attribute makes it a valuable intermediate in the development of central nervous system (CNS) targeting drugs, a hot topic in modern pharmacology. With the growing demand for neurotherapeutics and precision medicine, this compound is increasingly studied for its potential to address neurological disorders, a key area of interest in 2024.

In synthetic chemistry, CAS No. 1198287-33-0 is often utilized in cross-coupling reactions and amide bond formation, processes critical for creating complex molecules. Its methyl ester group provides a convenient handle for further derivatization, enabling researchers to tailor its properties for specific applications. The hydrochloride salt form ensures improved solubility and stability, making it a preferred choice for laboratory use.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride. Machine learning models are now being trained to predict the bioactivity of such molecules, accelerating the identification of promising drug candidates. This aligns with the current trend of computational chemistry and high-throughput screening, which dominate scientific discussions.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of the pharmaceutical outsourcing market. Companies specializing in custom synthesis and contract research are actively sourcing such molecules to support drug development projects. This trend underscores the compound's relevance in the evolving landscape of life sciences and biotechnology.

In conclusion, 2-Fluoro-4-piperidin-4-yl-benzoic acid methyl ester hydrochloride (CAS No. 1198287-33-0) represents a critical tool for researchers exploring new frontiers in medicine and chemistry. Its unique structural features, combined with its applicability in cutting-edge technologies like AI-assisted drug design, position it as a compound of enduring significance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in shaping the future of therapeutic innovation.